Cas no 53678-77-6 (Muramyl dipeptide)

• Product Name: Muramyl dipeptide
• CAS No: 53678-77-6
• MF: C₁₉H₃₂N₄O₁₁
• MW: 492.477585792542
• MDL: MFCD00077638
• CID: 371576
• PubChem ID: 24891464
• Update Time: 2025-10-19

Muramyl dipeptide Chemical and Physical Properties

Names and Identifiers

• D-a-Glutamine,N-(N-acetylmuramoyl)-L-alanyl-
• Ac-muramyl-Ala-D-Glu-NH?
• Ac-muramyl-Ala-D-Glu-NH₂
• Ac-muramyl-Ala-D-Isogln-OH, MDP, Muramyl Dipeptide
• ADJUVANT PEPTIDE
• N-ACETYLMURAMYL-L-ALANYL-D-ISOGLUTAMINE
• : N-ACETYLMURAMYL-L-ALANYL-D-ISOGLUTAMINE
• AC-MURAMYL-ALA-D-GLN
• AC-MURAMYL-ALA-D-ISOGLN-OH
• Adjuvant Peptide,Muramyl dipeptide
• L-18-MDP
• MDP
• N-AC-MURAMYL-ALA-D-GLU-NH2
• Nod2 ligand muramyl dipeptide
• Muramyl dipeptide
• 4-(TRIFLUOROACETYL)BENZOICACIDCHLORIDE
• AS-64347
• MFCD00077638
• Q259464
• s9709
• N-Acetylmuramyl-L-alanyl-D-isoglutamine hydrate, >=98% (TLC)
• (4R)-4-[[(2S)-2-[[(2R)-2-[(2S,3R,4R,5S,6R)-3-Acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-5-amino-5-oxopentanoic acid
• N-Acetylmuramoyl-L-alanyl-D-?-glutamine
• 53678-77-6
• (4R)-4-[[(2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-5-amino-5-oxopentanoic acid
• NS00057787
• (4R)-4-carbamoyl-4-[(2S)-2-[(2R)-2-{[(3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}propanamido]propanamido]butanoic acid
• BDBM50505203
• AKOS034831580
• CHEMBL1779325
• SCHEMBL41813
• A937210
• (4R)-4-((2S)-2-((2R)-2-((3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yloxy)propanamido)propanamido)-5-amino-5-oxopentanoic acid
• BSOQXXWZTUDTEL-QAQREVAFSA-N

• MDL： MFCD00077638
• Inchi： 1S/C19H32N4O11/c1-7(17(30)23-10(16(20)29)4-5-12(26)27)21-18(31)8(2)33-15-13(22-9(3)25)19(32)34-11(6-24)14(15)28/h7-8,10-11,13-15,19,24,28,32H,4-6H2,1-3H3,(H2,20,29)(H,21,31)(H,22,25)(H,23,30)(H,26,27)/t7-,8+,10+,11+,13+,14+,15+,19?/m0/s1
• InChI Key： BSOQXXWZTUDTEL-QAQREVAFSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O[C@@H](C(N[C@@H](C)C(N[C@@H](C(N)=O)CCC(=O)O)=O)=O)C)NC(C)=O)O

Computed Properties

• Exact Mass: 492.20700
• Monoisotopic Mass: 492.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 247A^2
• XLogP3: -3.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.45
• Boiling Point: 1023.7°Cat760mmHg
• Flash Point: 572.9°C
• Refractive Index: 1.578
• Solubility: H2O: 10 mg/mL, clear, colorless
• PSA: 246.84000
• LogP: -2.45220
• Merck: 13,6329
• Specific Rotation: D25 +44° (acetic acid)
• Solubility: Soluble in water

Muramyl dipeptide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：MA2275260
• Storage Condition：−20°C
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Muramyl dipeptide

Introduction to Muramyl Dipeptide (CAS No. 53678-77-6)

Muramyl dipeptide, a compound with the chemical formula C₁₆H₂₆N₄O₉, is a synthetic analog of a natural component found in bacterial cell walls. Its CAS number, 53678-77-6, uniquely identifies it in the chemical registry. This compound has garnered significant attention in the field of immunology and pharmacology due to its remarkable biological activities.

The structure of Muramyl dipeptide consists of two amino acids linked together, specifically N-acetylmuramyl-L-alanine and N-acetylmuramyl-L-alanine amide. This unique configuration mimics the peptidoglycan layer of certain bacteria, which plays a crucial role in their cell wall integrity. The ability of Muramyl dipeptide to interact with the immune system has led to its exploration as an immunomodulatory agent.

In recent years, research on Muramyl dipeptide has been extensively reviewed and expanded upon, particularly in the context of its potential applications in vaccine development and therapeutic interventions. Studies have demonstrated that this compound can stimulate the innate immune system by activating macrophages and enhancing the production of cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1). These cytokines are essential for initiating an inflammatory response, which is critical for combating infections.

The immunomodulatory properties of Muramyl dipeptide have been further investigated in clinical trials, where it has shown promise in treating various conditions. For instance, it has been explored as a adjuvant in vaccines to enhance antigen-specific immune responses. The compound's ability to boost the immune system without inducing excessive inflammation makes it an attractive candidate for therapeutic use.

One of the most notable applications of Muramyl dipeptide is in the development of therapeutic vaccines for cancer. Preclinical studies have indicated that when combined with tumor antigens, Muramyl dipeptide can elicit a robust antitumor immune response. This approach has led to the creation of several experimental vaccines that are currently being evaluated in human trials. The results so far have been encouraging, suggesting that Muramyl dipeptide could play a pivotal role in cancer immunotherapy.

Additionally, research has highlighted the potential of Muramyl dipeptide in managing chronic inflammatory diseases. By modulating immune responses, this compound may help reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease. Several ongoing studies are aimed at determining the optimal dosing and delivery methods for these applications.

The synthesis and purification of Muramyl dipeptide have also seen significant advancements. Modern synthetic techniques allow for high-yield production with minimal impurities, ensuring that pharmaceutical-grade material can be obtained reliably. These improvements have facilitated more extensive research and development efforts, paving the way for new therapeutic strategies.

The safety profile of Muramyl dipeptide has been carefully evaluated through preclinical and clinical studies. Generally, the compound is well-tolerated at recommended doses, with most adverse effects being mild and transient. However, as with any therapeutic agent, careful monitoring is essential to ensure patient safety during treatment.

In conclusion, Muramyl dipeptide (CAS No. 53678-77-6) is a multifaceted compound with significant immunomodulatory potential. Its ability to stimulate innate immune responses has opened up numerous possibilities in vaccine development and therapeutic applications. As research continues to uncover new insights into its mechanisms of action, it is likely that Muramyl dipeptide will play an increasingly important role in modern medicine.